(E)-N-(2,3-Difluorophenyl)-2-(hydroxyimino)acetamide

• IUPAC Name: (2E)-N-(2,3-difluorophenyl)-2-hydroxyiminoacetamide
• InChI: InChI=1S/C8H6F2N2O2/c9-5-2-1-3-6(8(5)10)12-7(13)4-11-14/h1-4,14H,(H,12,13)/b11-4+
• InChI Key: YMBBUGISGQLGIK-NYYWCZLTSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)F)NC(=O)C=NO
• Isomeric SMILES: C1=CC(=C(C(=C1)F)F)NC(=O)/C=N/O
• Molecular Formula: C8H6F2N2O2
• Molecular Weight: 200.14 g/mol
• CAS No.: 170108-12-0

Description

(E)-N-(2,3-Difluorophenyl)-2-(hydroxyimino)acetamide (DFA) is a fluorinated amide compound that has been studied for its potential applications in biochemistry and pharmacology. DFA has been found to possess a variety of biological activities, including anti-inflammatory, anti-cancer, and anti-bacterial activities. The compound has also been found to possess a wide range of biochemical and physiological effects.

Scientific Research Applications

Synthesis and Properties

Synthesis and Antioxidant Properties : N-(substituted phenyl)-2-(3-(hydroxyimino) methyl)-1H-indol-1-yl) acetamide derivatives, including compounds similar to (E)-N-(2,3-Difluorophenyl)-2-(hydroxyimino)acetamide, have been synthesized and analyzed for their antioxidant properties. Notably, certain derivatives, particularly those with halogens strategically attached to the phenyl ring, exhibited significant antioxidant activity. These findings suggest the potential of such compounds in developing new antioxidant agents (Gopi & Dhanaraju, 2020).

Structural and Interaction Studies

Structural Aspects of Amide Derivatives : Studies on structural aspects of various amide-containing derivatives reveal the formation of different salt and inclusion compounds under various conditions. This research provides insights into the structural versatility and the interaction capabilities of such compounds, potentially applicable to this compound (Karmakar, Sarma, & Baruah, 2007).

Chemical Transformations and Applications

Cyclization of Nitroacetamide Derivatives : Research on the cyclization of nitroacetamide derivatives with a tethered phenyl ring has provided novel routes to benzofused lactams. This study's insights into the reaction mechanism and the creation of various ring sizes can be valuable for the synthesis and application of similar compounds, including this compound (Fante et al., 2014).

Synthesis of [18F]-Labeled EF3 : The synthesis of [18F]-2-(2-Nitroimidazol-1-yl)-N-(3,3,3-trifluoropropyl)-acetamide ([18F]-EF3) showcases the potential of fluorine-labeled acetamide derivatives in medical imaging and diagnosis, particularly in PET detection of hypoxia. This example illustrates the broader potential of structurally similar compounds like this compound in biomedical applications (Josse et al., 2001).